N-[4-(acetylamino)phenyl]-2-[(6-oxo-4-phenyl-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[(6-oxo-4-phenyl-4,5-dihydro-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H20N4O3S/c1-13(25)21-15-7-9-16(10-8-15)22-19(27)12-28-20-23-17(11-18(26)24-20)14-5-3-2-4-6-14/h2-10,17H,11-12H2,1H3,(H,21,25)(H,22,27)(H,23,24,26)
• InChI Key: WNXCOMXENCYUNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(CC(=O)N2)C3=CC=CC=C3
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

N-[4-(acetylamino)phenyl]-2-[(6-oxo-4-phenyl-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-[4-(acetylamino)phenyl]-2-[(6-oxo-4-phenyl-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide is 396.12561169 g/mol and the complexity rating of the compound is 611. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[4-(acetylamino)phenyl]-2-[(6-oxo-4-phenyl-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(acetylamino)phenyl]-2-[(6-oxo-4-phenyl-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Novel sulfonamide derivatives, including thiazole and oxazole compounds, have been synthesized and shown to exhibit significant antimicrobial activity. Some compounds demonstrated high activity against various bacterial strains, underscoring the potential of these compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).
• A study on thienopyrimidine linked rhodanine derivatives revealed that certain compounds possess strong antibacterial potency against E. coli and B. subtilis, among others, indicating their potential as novel antibacterial agents (Kerru et al., 2019).

Anticancer Potential

• Research into 5-methyl-4-phenyl thiazole derivatives explored their synthesis and potential as anticancer agents. Among these, certain compounds displayed selective cytotoxicity against human lung adenocarcinoma cells, highlighting their potential in cancer therapy (Evren et al., 2019).

Synthesis and Characterization

• Various studies have focused on the synthesis and structural elucidation of compounds related to N-[4-(acetylamino)phenyl]-2-[(6-oxo-4-phenyl-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetamide. These studies contribute to our understanding of the chemical properties and potential applications of such compounds in pharmaceuticals and drug design (Soleiman et al., 2005).

Metabolism and Hepatotoxicity

• Acetaminophen-related studies have provided insights into drug metabolism and the mechanisms of hepatotoxicity, offering a foundation for understanding how similar compounds might be metabolized and their potential impacts on health (Coen, 2015).